Cas no 163517-61-1 ((3-fluoro-2-methylphenyl)boronic acid)

(3-fluoro-2-methylphenyl)boronic acid Properties

Names and Identifiers

• (3-Fluoro-2-methylphenyl)boronic acid
• 3-FLUORO-2-METHYLBENZENEBORONIC ACID
• 3-FLUORO-2-METHYLPHENYLBORONIC ACID
• Boronic acid, (3-fluoro-2-methylphenyl)- (9CI)
• 3-Fluoro-2-methylbenzeneboronic acid(contains varying amounts of Anhydride)
• 3-Fluoro-2-methylphenylboronic Acid (contains varying amounts of Anhydride)
• 2-Methyl-3-Fluoro-Phenylboronic Acid
• 3-Fluoro-o-tolylboronic Acid
• 3-Fluoro-o-tolylboronic Acid (contains varying amounts of Anhydride)
• 2-Borono-6-fluorotoluene
• 3-Fluoro-2-methylphenylboronic acid AldrichCPR
• BORONIC ACID, (3-FLUORO-2-METHYLPHENYL)-
• (3-fluoro-2-methyl-phenyl)boronic Acid
• NYBIUWJUWTUGFV-UHFFFAOYSA-N
• 3-fluoro-2methyl-phenylboronic acid
• SBB071072
• 3-fluoro-2-methyl-phenylboronic a
• 3-Fluoro-2-methylbenzeneboronic Acid (contains varying amounts of Anhydride)
• 2-METHYL-3-FLUORO-PHENYLBORONIC ACID
• 3-Fluoro-2-methylbenzeneboronicacid98%
• 3-Fluoro-2-methylbenzeneboronic acid 98%
• SCHEMBL9627
• 163517-61-1
• EN300-117466
• MFCD07368679
• W10570
• AB32063
• AKOS009159003
• A810480
• 3-Fluoro-2-methylphenylboronic acid, AldrichCPR
• DTXSID40382498
• Boronic acid, B-(3-fluoro-2-methylphenyl)-
• CS-W018063
• (3-fluoro-2-methylphenyl)boronicacid
• FT-0643579
• 3-fluoro-2-methyl-phenylboronic acid
• AM803293
• 2-methyl-3-fluorophenylboronic acid
• GS-6221
• J-512461
• SY050857
• F0955
• (3-fluoro-2-methylphenyl)boronic acid
• 3-FLUORO-O-TOLYLBORONIC ACID
• 2-Methyl-3-fluoro-phenylboronic acid
• DB-010581
• +Expand

• MDL： MFCD07368679
• InChIKey： NYBIUWJUWTUGFV-UHFFFAOYSA-N
• Inchi： 1S/C7H8BFO2/c1-5-6(8(10)11)3-2-4-7(5)9/h2-4,10-11H,1H3
• SMILES： FC1=C([H])C([H])=C([H])C(B(O[H])O[H])=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 154.06000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.06
• Heavy Atom Count: 11
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: -0.18610
• PSA: 40.46000
• Refractive Index: 1.505
• Boiling Point: 286.8°C at 760 mmHg
• Melting Point: 142-144°C.
• Flash Point: 127.3°C
• Density: 1.2

(3-fluoro-2-methylphenyl)boronic acid Security Information

• Symbol: GHS07
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 22
• Signal Word：Warning
• HazardClass：IRRITANT

(3-fluoro-2-methylphenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%